Cas no 2137552-85-1 (2H-3,1-Benzoxazin-2-one, 6-bromo-7-fluoro-1,4-dihydro-)
2137552-85-1 structure
Product Name:2H-3,1-Benzoxazin-2-one, 6-bromo-7-fluoro-1,4-dihydro-
CAS No:2137552-85-1
MF:C8H5BrFNO2
MW:246.03320479393
CID:5286620
Update Time:2023-08-25
2H-3,1-Benzoxazin-2-one, 6-bromo-7-fluoro-1,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-7-fluoro-2,4-dihydro-1H-3,1-benzoxazin-2-one
- 6-Bromo-7-fluoro-1,4-dihydro-3,1-benzoxazin-2-one
- 2H-3,1-Benzoxazin-2-one, 6-bromo-7-fluoro-1,4-dihydro-
-
- Inchi: 1S/C8H5BrFNO2/c9-5-1-4-3-13-8(12)11-7(4)2-6(5)10/h1-2H,3H2,(H,11,12)
- InChI Key: PCAGVDMOIBACRO-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=1)COC(N2)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 226
- XLogP3: 1.9
- Topological Polar Surface Area: 38.3
2H-3,1-Benzoxazin-2-one, 6-bromo-7-fluoro-1,4-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-681442-0.05g |
6-bromo-7-fluoro-2,4-dihydro-1H-3,1-benzoxazin-2-one |
2137552-85-1 | 95.0% | 0.05g |
$671.0 | 2025-03-12 | |
| Enamine | EN300-681442-0.1g |
6-bromo-7-fluoro-2,4-dihydro-1H-3,1-benzoxazin-2-one |
2137552-85-1 | 95.0% | 0.1g |
$703.0 | 2025-03-12 | |
| Enamine | EN300-681442-0.25g |
6-bromo-7-fluoro-2,4-dihydro-1H-3,1-benzoxazin-2-one |
2137552-85-1 | 95.0% | 0.25g |
$735.0 | 2025-03-12 | |
| Enamine | EN300-681442-0.5g |
6-bromo-7-fluoro-2,4-dihydro-1H-3,1-benzoxazin-2-one |
2137552-85-1 | 95.0% | 0.5g |
$768.0 | 2025-03-12 | |
| Enamine | EN300-681442-1.0g |
6-bromo-7-fluoro-2,4-dihydro-1H-3,1-benzoxazin-2-one |
2137552-85-1 | 95.0% | 1.0g |
$800.0 | 2025-03-12 | |
| Enamine | EN300-681442-2.5g |
6-bromo-7-fluoro-2,4-dihydro-1H-3,1-benzoxazin-2-one |
2137552-85-1 | 95.0% | 2.5g |
$1568.0 | 2025-03-12 | |
| Enamine | EN300-681442-5.0g |
6-bromo-7-fluoro-2,4-dihydro-1H-3,1-benzoxazin-2-one |
2137552-85-1 | 95.0% | 5.0g |
$2318.0 | 2025-03-12 | |
| Enamine | EN300-681442-10.0g |
6-bromo-7-fluoro-2,4-dihydro-1H-3,1-benzoxazin-2-one |
2137552-85-1 | 95.0% | 10.0g |
$3438.0 | 2025-03-12 |
2H-3,1-Benzoxazin-2-one, 6-bromo-7-fluoro-1,4-dihydro- Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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